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Purine nucleotides
Purine nucleotides are essential components of living cells and play crucial roles in various biological processes, including DNA synthesis, energy transfer, and cellular signaling. These molecules consist of a purine base (adenine or guanine) attached to a five-carbon sugar (ribose), forming a ribose-phosphate backbone. The primary purine nucleotides are adenosine triphosphate (ATP) and guanosine triphosphate (GTP), which serve as key energy carriers in cells, facilitating the transfer of chemical energy for numerous metabolic reactions.
The synthesis of purine nucleotides involves complex enzymatic pathways known as the de novo pathway and the salvage pathway. These pathways ensure a continuous supply of purines necessary for DNA replication, RNA transcription, and ATP generation. Disruptions in these pathways can lead to various diseases, highlighting their critical importance in cellular function. Research into purine nucleotides continues, with applications ranging from drug development targeting metabolic disorders to understanding genetic predispositions to certain conditions.
Cyclic purine nucleotides
Purine deoxyribonucleotides
Purine ribonucleotides
Purine ribonucleoside triphosphates
Purine ribonucleoside diphosphates
Purine ribonucleoside monophosphates
Coenzyme A and derivatives
Purine nucleotide sugars
Purine 2'-deoxyribonucleoside monophosphates
3',5'-cyclic purine nucleotides
Purine 2'-deoxyribonucleoside diphosphates
Purine 2'-deoxyribonucleoside triphosphates
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TWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical ApplicationsTWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical Applications Introduction to TWEEN® 65 TWEEN® 65 is a widely recognized non-ionic surfactant that has played a pivotal role in various chemical and biopharmaceutical applications. Known for its exceptional properties, TWEEN® 65 is a polyethylene glycol (PEG)-coated ether with a hydrophilic-lipophilic balance (HLB) of approximately...
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Bioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical ApplicationsBioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical Applications Over the past few decades, natural products have garnered significant attention in the field of medicinal chemistry due to their diverse biological activities and potential as lead compounds for drug development. Among these, beta-sitosterol, a steroidal saponin commonly...
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Span 60: A Critical Component in Chemical Biopharmaceutical FormulationsSpan 60: A Critical Component in Chemical Biopharmaceutical Formulations Introduction to Span 60 Span 60, also known as sorbitan monostearate, is a widely used nonionic surfactant in the field of biopharmaceuticals and chemical formulations. It belongs to the class of polyoxyethylene alkyl ethers and is primarily used as an emulsifier, solubilizer, and stabilizer in various pharmaceutical and...
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(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals Introduction to (1S)-2,2-Dimethylcyclopropane-1-carboxamide (1S)-2,2-Dimethylcyclopropane-1-carboxamide is a unique chemical compound that has garnered significant attention in the fields of chemistry and biomedicine. This molecule, characterized by its cyclopropane ring with two methyl substituents at...
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(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals Introduction to (4R)-4-Phenyl-1,3-Oxazolidin-2-One (4R)-4-Phenyl-1,3-Oxazolidin-2-One is a versatile and valuable compound in the field of organic chemistry, particularly in the synthesis of chiral pharmaceuticals. Its unique structure combines an oxazolidinone ring with a phenyl group, making it...
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Epimedonin K Cas No: 2222285-85-8 -
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